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Compound of Interest

Compound Name: CRT0066854

Cat. No.: B3027924 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed guidelines and protocols for the long-term storage, handling,

and stability assessment of CRT0066854, a potent and selective inhibitor of atypical Protein

Kinase C (aPKC) isoforms ι and ζ, and Rho-associated kinase II (ROCK2)[1][2][3][4].

Adherence to these recommendations is crucial for ensuring the compound's integrity and

obtaining reliable and reproducible experimental results.

Product Information
CRT0066854 is a small molecule inhibitor with the following chemical properties:
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Property Value Reference

Chemical Name

(S)-3-phenyl-N1-(2-(pyridin-4-

yl)-5,6,7,8-tetrahydrobenzo[2]

[5]thieno[2,3-d]pyrimidin-4-

yl)propane-1,2-diamine

[6]

Molecular Formula C₂₄H₂₅N₅S [1][6]

Molecular Weight 415.56 g/mol [2][6]

Appearance Solid powder [6]

Purity ≥98% [1]

CAS Number 1438881-19-6 [1][5][6]

Recommended Long-Term Storage Conditions
Proper storage is essential to prevent degradation of CRT0066854. The following conditions

are recommended based on supplier data sheets.

Solid Form
For optimal long-term stability, CRT0066854 in its solid (powder) form should be stored under

the following conditions:
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Parameter Recommendation Rationale

Temperature

-20°C for long-term storage

(months to years). 0-4°C for

short-term storage (days to

weeks).

Low temperatures minimize

the rate of chemical

degradation.

Atmosphere

Store in a tightly sealed

container under an inert

atmosphere (e.g., argon or

nitrogen) if possible.

Minimizes oxidation and

hydrolysis from atmospheric

moisture.

Light

Protect from light. Store in a

dark vial or an amber-colored

container.

Prevents photodegradation.

Moisture
Store in a desiccated

environment.

The compound is susceptible

to hydrolysis.

In Solution
Storing CRT0066854 in solution for extended periods is generally not recommended[7]. If

necessary, prepare stock solutions and store them as follows:
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Parameter Recommendation Rationale

Solvent
Dimethyl sulfoxide (DMSO) is

a commonly used solvent.[1][2]
Provides good solubility.

Concentration

Prepare high-concentration

stock solutions (e.g., 10 mM)

to minimize the volume

needed for experiments.

Reduces the impact of solvent

impurities and surface

adsorption.

Aliquoting
Dispense the stock solution

into single-use aliquots.

Crucial to avoid repeated

freeze-thaw cycles, which can

lead to degradation and

precipitation.

Temperature

-80°C for long-term storage

(up to 6 months). -20°C for

short-term storage (up to 1

month).[3][5]

Ultra-low temperatures

significantly slow down

degradation in solution.

Container
Use tightly sealed, low-

adsorption polypropylene vials.

Prevents solvent evaporation

and loss of compound to

container walls.

Summary of Storage Recommendations:

Form Storage Condition Duration

Solid Dry, dark at -20°C Months to years[6]

Solid Dry, dark at 0 - 4°C Days to weeks[6]

Solution (in DMSO) Aliquoted, dark at -20°C Up to 1 month[3][5]

Solution (in DMSO) Aliquoted, dark at -80°C Up to 6 months[3][5]

Protocol for Stability Assessment of Solid
CRT0066854
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This protocol outlines a general method for evaluating the long-term stability of CRT0066854
powder under various conditions.

Objective: To determine the rate of degradation and identify potential degradation products of

solid CRT0066854 over time at different temperatures and humidity levels.

Materials:

CRT0066854 (solid powder)

Analytical balance

Temperature and humidity-controlled stability chambers

Amber glass vials with screw caps

HPLC-grade solvents (e.g., acetonitrile, water, DMSO)

HPLC system with a UV detector

LC-MS system for identification of degradation products

Reference standard of CRT0066854 (stored at -80°C)

Methodology:

Sample Preparation:

Accurately weigh 1-2 mg of CRT0066854 into multiple amber glass vials.

Prepare a sufficient number of vials to pull samples at each time point from each storage

condition.

Storage Conditions:

Place the vials in stability chambers set to the following conditions:

Long-Term: -20°C (control)
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Accelerated: 40°C / 75% Relative Humidity (RH)

Intermediate: 25°C / 60% RH

Photostability: 25°C with exposure to light (as per ICH Q1B guidelines)

Time Points:

Pull samples for analysis at predetermined intervals (e.g., 0, 1, 3, 6, 12, and 24 months for

long-term; 0, 1, 3, and 6 months for accelerated).

Analytical Procedure:

At each time point, dissolve the contents of one vial in a known volume of DMSO to create

a stock solution.

Further dilute the stock solution with an appropriate mobile phase to a final concentration

suitable for HPLC analysis.

Analyze the sample by a validated reverse-phase HPLC method with UV detection to

determine the purity of CRT0066854.

Analyze the sample by LC-MS to identify and characterize any new peaks corresponding

to potential degradation products.

Data Analysis:

Calculate the percentage of CRT0066854 remaining at each time point relative to the

initial time point (T=0).

Plot the percentage of remaining CRT0066854 against time for each storage condition to

determine the degradation kinetics.

Summarize the results in a table.

Protocol for Preparation and Handling of
CRT0066854 Stock Solution
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Objective: To provide a standardized procedure for preparing and handling DMSO stock

solutions of CRT0066854 to ensure concentration accuracy and stability.

Materials:

CRT0066854 (solid powder)

Anhydrous, high-purity DMSO

Sterile, low-adsorption polypropylene tubes

Calibrated pipettes

Vortex mixer and/or sonicator

Procedure:

Pre-use Equilibration: Before opening, allow the vial of solid CRT0066854 to equilibrate to

room temperature for at least 60 minutes. This prevents condensation of moisture onto the

powder[7].

Calculation: Calculate the required mass of CRT0066854 and volume of DMSO to achieve

the desired stock concentration (e.g., 10 mM).

Mass (mg) = Desired Volume (mL) x Desired Concentration (mM) x Molecular Weight

(415.56 g/mol ) / 1000

Dissolution:

Weigh the calculated amount of CRT0066854 into a sterile polypropylene tube.

Add the calculated volume of anhydrous DMSO.

Cap the tube tightly and vortex thoroughly. Gentle warming (to 37°C) or brief sonication

may be used to aid dissolution if necessary[3]. Visually inspect to ensure all solid has

dissolved.

Aliquoting and Storage:
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Immediately after dissolution, dispense the stock solution into single-use aliquots in sterile,

tightly sealed polypropylene tubes.

Label the aliquots clearly with the compound name, concentration, and date of

preparation.

Store the aliquots at -80°C for long-term storage.

Use of Aliquots:

When needed, retrieve a single aliquot from the freezer.

Thaw it completely at room temperature and vortex briefly before use.

Do not refreeze any unused portion of the thawed aliquot.

Visualizations
Signaling Pathway of CRT0066854 Inhibition
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Caption: CRT0066854 inhibits aPKC, blocking downstream signaling.

Experimental Workflow for Stability Assessment
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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